6-Methyl-3-phenyl-2-quinolinol

• CAS RN: 73108-78-8
• Molecular Formula: C16H13NO
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 6-methyl-3-phenyl-1H-quinolin-2-one
• InChI: InChI=1S/C16H13NO/c1-11-7-8-15-13(9-11)10-14(16(18)17-15)12-5-3-2-4-6-12/h2-10H,1H3,(H,17,18)
• InChI Key: NPJHPAJCPQPETE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=O)C(=C2)C3=CC=CC=C3

Description

6-Methyl-3-phenyl-2-quinolinol is a useful research compound. Its molecular formula is C16H13NO and its molecular weight is 235.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Methyl-3-phenyl-2-quinolinol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Methyl-3-phenyl-2-quinolinol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

0.41 ml (5.3 mmol, 1.5 eq) of N,N-dimethylformamide is added dropwise to 3.3 ml (25 mmol, 7 eq) of POCl3, under a nitrogen atmosphere and at −30° C. The medium is stirred for 15 min at −30° C. and 800 mg of amide 47 (3.5 mmol) are then added. The reaction mixture is warmed to room temperature with stirring and the reaction is then heated at 75° C. for 1.5 h. At the end of the reaction, this solution is poured onto crushed ice, neutralized with aqueous 30% ammonia solution and then extracted with dichloromethane. The organic phase is dried over MgSO4 and then evaporated. The residue obtained is dissolved in 5.4 ml of glacial acetic acid and 0.2 ml of water and the final solution is then refluxed for 3 h. The acetic acid is evaporated off. The residue is dissolved in water, neutralized with 25% sodium hydroxide solution and then finally extracted with dichloromethane. The organic phase is dried over MgSO4 and then evaporated under reduced pressure. The residue is taken up in ethyl acetate, which brings about precipitation of the final product. The crystals thus obtained are filtered off to give 80 mg (10%) of compound 48.